Cas no 149589-56-0 ([1,1'-Biphenyl]-4-ol,2',3,4',5,5'-pentachloro-)
149589-56-0 structure
Product Name:[1,1'-Biphenyl]-4-ol,2',3,4',5,5'-pentachloro-
CAS No:149589-56-0
MF:C12H5Cl5O
MW:342.432498693466
CID:202289
PubChem ID:181441
Update Time:2025-04-19
[1,1'-Biphenyl]-4-ol,2',3,4',5,5'-pentachloro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-ol,2',3,4',5,5'-pentachloro-
- 2,6-dichloro-4-(2,4,5-trichlorophenyl)phenol
- 4-OH-PCB 120
- 149589-56-0
- DTXSID90164347
- NS00077121
- 4'-Hydroxy-PCB 120
- (1,1'-Biphenyl)-4-ol, 2',3,4',5,5'-pentachloro-
- 2',3,4',5,5'-pentachloro-(1,1'-Biphenyl)-4-ol
-
- Inchi: 1S/C12H5Cl5O/c13-7-4-9(15)8(14)3-6(7)5-1-10(16)12(18)11(17)2-5/h1-4,18H
- InChI Key: QUUXIRZLTXYDLY-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1C1C=C(C(=C(C=1)Cl)O)Cl)Cl)Cl
Computed Properties
- Exact Mass: 339.87855
- Monoisotopic Mass: 339.878
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.608
- Boiling Point: 392.8°C at 760 mmHg
- Flash Point: 191.4°C
- Refractive Index: 1.645
- PSA: 20.23
[1,1'-Biphenyl]-4-ol,2',3,4',5,5'-pentachloro- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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